N-(3,4-dimethoxyphenyl)-3-[(4-methylphenyl)sulfonyl][1,2,3]triazolo[1,5-a]quinazolin-5-amine

• IUPAC Name: N-(3,4-dimethoxyphenyl)-3-(4-methylphenyl)sulfonyltriazolo[1,5-a]quinazolin-5-amine
• InChI: InChI=1S/C24H21N5O4S/c1-15-8-11-17(12-9-15)34(30,31)24-23-26-22(18-6-4-5-7-19(18)29(23)28-27-24)25-16-10-13-20(32-2)21(14-16)33-3/h4-14H,1-3H3,(H,25,26)
• InChI Key: JYVXUZNKNBWODK-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)C2=C3N=C(C4=CC=CC=C4N3N=N2)NC5=CC(=C(C=C5)OC)OC
• Molecular Formula: C24H21N5O4S
• Molecular Weight: 475.5 g/mol

Description

N-(3,4-dimethoxyphenyl)-3-[(4-methylphenyl)sulfonyl][1,2,3]triazolo[1,5-a]quinazolin-5-amine is a useful research compound. Its molecular formula is C24H21N5O4S and its molecular weight is 475.52. The purity is usually 95%.
BenchChem offers high-quality N-(3,4-dimethoxyphenyl)-3-[(4-methylphenyl)sulfonyl][1,2,3]triazolo[1,5-a]quinazolin-5-amine suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(3,4-dimethoxyphenyl)-3-[(4-methylphenyl)sulfonyl][1,2,3]triazolo[1,5-a]quinazolin-5-amine including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Organic Synthesis and Chemical Properties

The preparation and chemical transformations of triazoloquinazolinone derivatives have been extensively studied. For instance, Crabb et al. (1999) explored the synthesis of [1,2,4]triazoloquinazolinium betaines, highlighting the chemical versatility of quinazolinone derivatives in organic synthesis. These compounds exhibit interesting molecular rearrangements and provide insights into the reactivity and potential applications of triazoloquinazolinones in the design of new chemical entities (Crabb et al., 1999).

Medicinal Chemistry and Pharmacology

In the realm of medicinal chemistry, triazoloquinazolinones have been identified as potent adenosine receptor antagonists. Burbiel et al. (2016) reported the synthesis of 2-amino[1,2,4]triazolo[1,5-c]quinazolines as potent adenosine receptor antagonists, discovering compounds with significant selectivity and potency. This suggests the potential therapeutic applications of triazoloquinazolinone derivatives in diseases modulated by adenosine receptors (Burbiel et al., 2016).

Antimicrobial and Anticancer Activity

Derivatives of triazoloquinazolinones have also been evaluated for their antimicrobial and anticancer properties. Bektaş et al. (2007) synthesized novel triazole derivatives, including triazoloquinazolinone compounds, demonstrating good to moderate antimicrobial activities. This indicates the potential of these compounds as lead structures in the development of new antimicrobial agents (Bektaş et al., 2007). Furthermore, Reddy et al. (2015) designed and synthesized triazolo[4,3-a]-quinoline derivatives with demonstrated anticancer activity, highlighting the application of triazoloquinazolinone scaffolds in the development of anticancer drugs (Reddy et al., 2015).